Cas no 184719-80-0 ((R)-Tert-Butyl pyrrolidine-2-carboxylate hydrochloride)

(R)-Tert-Butyl pyrrolidine-2-carboxylate hydrochloride is a chiral building block widely used in pharmaceutical synthesis and asymmetric catalysis. Its key advantages include high enantiomeric purity, which is critical for stereoselective reactions, and the tert-butyl ester group, which offers stability under various reaction conditions while remaining cleavable under mild acidic conditions. The hydrochloride salt form enhances solubility in polar solvents, facilitating handling and purification. This compound is particularly valuable in the synthesis of bioactive molecules, such as protease inhibitors and other pharmacologically active intermediates. Its rigid pyrrolidine scaffold contributes to conformational control in target structures, making it a versatile reagent in medicinal chemistry and process development.

(R)-Tert-Butyl pyrrolidine-2-carboxylate hydrochloride structure

184719-80-0 structure

Product Name:(R)-Tert-Butyl pyrrolidine-2-carboxylate hydrochloride

CAS No:184719-80-0

MF:C₉H₁₈ClNO₂

MW:207.69772195816

MDL:MFCD00153460

CID:114364

PubChem ID:44629909

Update Time:2025-10-08

(R)-Tert-Butyl pyrrolidine-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

- D-Proline,1,1-dimethylethyl ester, hydrochloride (1:1)
- D-Proline tert-Butyl Ester Hydrochloride
- (R)-tert-Butyl pyrrolidine-2-carboxylate hydrochloride
- H-D-Pro-OtBu·HCl
- tert-butyl (2R)-pyrrolidine-2-carboxylate,hydrochloride
- A7288
- H-D-Pro-OtBu inverted exclamation mark currencyHCl
- H-D-Pro-OtBu.HCl
- h-d-pro-ptbu.hcl
- P1728
- H-D-Pro-OtBu. HCl ForM
- D-Proline tert-butyl ester HCl
- (R)-Pyrrolidine-2-carboxylic acid tert-butyl ester hydrochloride
- D-Prolinetert-butyl ester hydrochloride≥ 98% (HPLC)
- D-Proline, 1,1-dimethylethyl ester, hydrochloride (1:1)
- H-D-PRO-OTBU HCL
- D-proline t-butyl ester hydrochloride
- D-Proline, 1,1-dimethylethyl ester, hydrochloride
- (R)-tert-Butyl pyrrolidine-2-carboxylate HCl
- AK151178
- IUUYANMOEMBTBV-OGFXRTJISA-N
- 7118AH
- ST2402694
- AX8288002
- EN300-1
- AKOS015847182
- MFCD00153460
- DS-9422
- DTXSID00659799
- D-Proline t-butyl ester hydrochloride (H-D-pro-otbu.HCl)
- CS-W020730
- tert-butyl (2R)-pyrrolidine-2-carboxylate;hydrochloride
- (R)-tert-Butylpyrrolidine-2-carboxylatehydrochloride
- tert-Butyl D-prolinate hydrochloride
- tert-Butyl D-prolinate--hydrogen chloride (1/1)
- SCHEMBL596114
- TERT-BUTYL (2R)-PYRROLIDINE-2-CARBOXYLATE HYDROCHLORIDE
- H-D-Pro-otbu hydrochloride
- 184719-80-0
- EN300-175765
- (R)-Tert-Butyl pyrrolidine-2-carboxylate hydrochloride
- MDL： MFCD00153460
- Inchi： 1S/C9H17NO2.ClH/c1-9(2,3)12-8(11)7-5-4-6-10-7;/h7,10H,4-6H2,1-3H3;1H/t7-;/m1./s1
- InChI Key： IUUYANMOEMBTBV-OGFXRTJISA-N
- SMILES： Cl.O(C(C)(C)C)C([C@H]1CCCN1)=O

Computed Properties

Exact Mass: 207.10300
Monoisotopic Mass: 207.103
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 172
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.3
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: Not determined
Refractive Index: 31 ° (C=1, H2O)
PSA: 38.33000
LogP: 2.21090
Solubility: Not determined

(R)-Tert-Butyl pyrrolidine-2-carboxylate hydrochloride Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

(R)-Tert-Butyl pyrrolidine-2-carboxylate hydrochloride Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(R)-Tert-Butyl pyrrolidine-2-carboxylate hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	P1728-5G	D-Proline tert-Butyl Ester Hydrochloride	184719-80-0	>98.0%(GC)(T)	5g	¥495.00	2023-09-07
Alichem	A109008056-10g	(R)-tert-Butyl pyrrolidine-2-carboxylate hydrochloride	184719-80-0	98%	10g	$183.38	2023-09-02
Alichem	A109008056-25g	(R)-tert-Butyl pyrrolidine-2-carboxylate hydrochloride	184719-80-0	98%	25g	$363.60	2023-09-02
TRC	B700685-10mg	(R)-tert-Butyl pyrrolidine-2-carboxylate hydrochloride	184719-80-0		10mg	$ 50.00	2022-06-06
TRC	B700685-50mg	(R)-tert-Butyl pyrrolidine-2-carboxylate hydrochloride	184719-80-0		50mg	$ 65.00	2022-06-06
TRC	B700685-100mg	(R)-tert-Butyl pyrrolidine-2-carboxylate hydrochloride	184719-80-0		100mg	$ 80.00	2022-06-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D835255-1g	D-Proline tert-Butyl Ester Hydrochloride	184719-80-0	>97%	1g	￥102.00	2022-01-10
abcr	AB252053-250 mg	D-Proline t-butyl ester hydrochloride (H-D-pro-otbu.HCl), 97% (H-D-Pro-OtBu.HCl); .	184719-80-0	97%	250 mg	€77.40	2023-07-20
abcr	AB252053-1 g	D-Proline t-butyl ester hydrochloride (H-D-pro-otbu.HCl), 97% (H-D-Pro-OtBu.HCl); .	184719-80-0	97%	1 g	€87.80	2023-07-20
abcr	AB252053-5 g	D-Proline t-butyl ester hydrochloride (H-D-pro-otbu.HCl), 97% (H-D-Pro-OtBu.HCl); .	184719-80-0	97%	5 g	€138.50	2023-07-20

(R)-Tert-Butyl pyrrolidine-2-carboxylate hydrochloride Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:184719-80-0)D-PROLINE TERT-BUTYL ESTER HYDROCHLORIDE

Order Number:sfd343

Stock Status:in Stock

Quantity:200kg

Purity:99%

Pricing Information Last Updated:Friday, 19 July 2024 14:32

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

(R)-Tert-Butyl pyrrolidine-2-carboxylate hydrochloride Related Literature

1. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
3. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
4. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
5. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

184719-80-0 ((R)-Tert-Butyl pyrrolidine-2-carboxylate hydrochloride) Related Products

Recommended suppliers